molecular formula C16H19BrN4O3 B8309838 N-(2-(6-(5-bromo-1-methyl-2-oxo-1,2-dihydropyridin-3-ylamino)pyridin-2-yloxy)ethyl)propionamide

N-(2-(6-(5-bromo-1-methyl-2-oxo-1,2-dihydropyridin-3-ylamino)pyridin-2-yloxy)ethyl)propionamide

Cat. No.: B8309838
M. Wt: 395.25 g/mol
InChI Key: ASFKTBNGYPYRIC-UHFFFAOYSA-N
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Description

N-(2-(6-(5-bromo-1-methyl-2-oxo-1,2-dihydropyridin-3-ylamino)pyridin-2-yloxy)ethyl)propionamide is a useful research compound. Its molecular formula is C16H19BrN4O3 and its molecular weight is 395.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H19BrN4O3

Molecular Weight

395.25 g/mol

IUPAC Name

N-[2-[6-[(5-bromo-1-methyl-2-oxopyridin-3-yl)amino]pyridin-2-yl]oxyethyl]propanamide

InChI

InChI=1S/C16H19BrN4O3/c1-3-14(22)18-7-8-24-15-6-4-5-13(20-15)19-12-9-11(17)10-21(2)16(12)23/h4-6,9-10H,3,7-8H2,1-2H3,(H,18,22)(H,19,20)

InChI Key

ASFKTBNGYPYRIC-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NCCOC1=CC=CC(=N1)NC2=CC(=CN(C2=O)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(6-(2-aminoethoxyl)pyridin-2-ylamino)-5-bromo-1-methylpyridin-2(1H)-one hydrochloride 103a (250 mg, 0.66 mmol) and Et3N (0.23 mL, 6.0 mmol) in DCM (15 mL) was added propionyl chloride (70 uL, 0.79 mmol). The mixture was stirred at RT for 2 h. The mixture was washed with water (20 mL*2). The organic layer was dried and concentrated to give N-(2-(6-(5-bromo-1-methyl-2-oxo-1,2-dihydropyridin-3-ylamino)pyridin-2-yloxy)ethyl)propionamide 119a (140 mg, 54%) as a light yellow solid. ESI-LCMS: m/z=395.1.
Name
Quantity
0.23 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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